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Compound of Interest

Compound Name: Viburnitol

Cat. No.: B1195658 Get Quote

Researchers and laboratory professionals must observe stringent safety protocols when

handling and disposing of chemical compounds. This guide provides essential information

regarding the proper disposal procedures for Viburnitol, emphasizing safety and regulatory

compliance. In the absence of a specific Safety Data Sheet (SDS) for Viburnitol, it is critical to

follow institutional and regulatory guidelines for chemicals with unknown hazard profiles.

Viburnitol: Chemical and Physical Properties
A summary of the known properties of Viburnitol is presented below. This information is crucial

for a preliminary assessment, but it does not replace a comprehensive SDS.
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Property Value Source

Molecular Formula C₆H₁₂O₅ [1]

Molecular Weight 164.16 g/mol [1]

IUPAC Name
(1S,2R,4S,5S)-cyclohexane-

1,2,3,4,5-pentol
[1]

Physical Description
Data not available; likely a

solid at room temperature.

Solubility
Data not available; expected to

have some solubility in water.

Hazard Identification

A specific Safety Data Sheet

with hazard classifications is

not publicly available. In the

absence of data, it should be

handled as a potentially

hazardous substance.

Standard Operating Procedure for Disposal
Given the lack of specific disposal instructions for Viburnitol, a conservative approach must be

taken. The following procedure is a general guideline and must be adapted to comply with the

specific regulations of your institution and local authorities.

1. Initial Assessment and Consultation:

Consult EHS: The first and most critical step is to contact your institution's Environmental
Health and Safety (EHS) department. Provide them with all available information on
Viburnitol, including the data from the table above.
Waste Profile: EHS will determine the appropriate waste stream for Viburnitol based on its
chemical properties and regulatory requirements. It may be classified as a non-hazardous or
a hazardous chemical waste.

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Viburnitol. This includes, but is not limited to:
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Safety goggles
Lab coat
Nitrile gloves

3. Waste Segregation and Collection:

Do Not Mix: Do not mix Viburnitol waste with other chemical waste unless explicitly
instructed to do so by your EHS department.
Designated Container: Collect Viburnitol waste in a designated, properly labeled hazardous
waste container. The container must be in good condition and compatible with the chemical.
Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name ("Viburnitol"), and the specific quantity. Follow all institutional and local
labeling requirements.

4. Storage Pending Disposal:

Secure Storage: Store the sealed waste container in a designated satellite accumulation
area. This area should be secure, well-ventilated, and away from general laboratory traffic.
Secondary Containment: It is best practice to store the waste container within a secondary
containment bin to prevent the spread of material in case of a leak.

5. Final Disposal:

Scheduled Pickup: Arrange for the collection of the waste container by your institution's
hazardous waste management service as directed by your EHS department.

Experimental Protocols Referenced
This guidance is based on standard best practices for laboratory chemical waste management

in the absence of substance-specific data. Key principles are derived from general chemical

safety and disposal protocols mandated by regulatory bodies.

Logical Workflow for Viburnitol Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Viburnitol, emphasizing the central role of institutional EHS consultation.
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Viburnitol Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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